6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride

• IUPAC Name: 6-(trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol;hydrochloride
• InChI: InChI=1S/C7H10F3NO.ClH/c8-7(9,10)6(12)1-5(2-6)3-11-4-5;/h11-12H,1-4H2;1H
• InChI Key: BWQKNPAVNJHNLE-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C(F)(F)F)O)CNC2.Cl
• Molecular Formula: C7H11ClF3NO
• Molecular Weight: 217.61 g/mol
• CAS RN: 1384431-10-0

Description

The compound “6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride” is a complex organic molecule. It contains a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom. The compound also contains a trifluoromethyl group (-CF3), which is a common functional group in medicinal chemistry due to its ability to modulate the physical-chemical properties of molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the spirocyclic ring system, followed by the introduction of the trifluoromethyl group. Trifluoromethylation is a well-studied area of organic chemistry, and there are several methods available for introducing a trifluoromethyl group into a molecule.

Scientific Research Applications

Synthesis of Sterically Constrained Amino Acids

• Ornithine and GABA Analogues : The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid introduces novel amino acids to the family of sterically constrained amino acids. These compounds are significant for their applications in chemistry, biochemistry, and drug design, expanding the toolkit available for molecular engineering (Radchenko, Grygorenko, & Komarov, 2010).

Novel Spirocyclic Compounds for Drug Discovery

• Angular Spirocyclic Azetidines : The development of angular azaspiro[3.3]heptanes, including difluoro and dimethyl variants, through efficient synthetic sequences. These compounds, including 5-oxo-2-azaspiro[3.3]heptanes, serve as building blocks in drug discovery, demonstrating the compound's utility in creating diverse chemical libraries or individual compounds for therapeutic exploration (Guerot, Tchitchanov, Knust, & Carreira, 2011).

Spirocyclic Oxetane and Benzimidazole Synthesis

• Oxetane-Fused Benzimidazole : An innovative synthesis pathway for 2-oxa-7-azaspiro[3.5]nonane and the conversion of spirocyclic oxetanes into o-cycloalkylaminoacetanilides showcases the compound's role in facilitating the synthesis of complex, ring-fused structures like benzimidazoles. This approach underscores the versatility of spirocyclic compounds in accessing new chemical spaces and scaffolds for potential drug development (Gurry, McArdle, & Aldabbagh, 2015).

Applications in Antibacterial Drug Development

• Potent Antibacterial Activity : The design and synthesis of novel quinolines featuring the 7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl moiety have demonstrated potent antibacterial activity against respiratory pathogens, including both gram-positive and gram-negative bacteria, as well as atypical strains. This research highlights the compound's application in addressing critical needs in antibiotic resistance and the treatment of respiratory tract infections (Odagiri et al., 2013).